Cas no 63364-15-8 (2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-)

63364-15-8 structure
Product Name:2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
CAS No:63364-15-8
Molecular Formula:C8H14N2
Molecular Weight:138.210161685944
CID:959941
PubChem ID:12434518
2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino- Properties
Names and Identifiers
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- 2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
- AKOS006350935
- 63364-15-8
- DB-323773
- OEVYDWMZOGZKIJ-UHFFFAOYSA-N
-
- InChIKey: OEVYDWMZOGZKIJ-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H14N2/c1-6(2)8(5-9)10-7(3)4/h7,10H,1-4H3
- SMILES: CC(C)NC(=C(C)C)C#N
Computed Properties
- Exact Mass: 138.115698455g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 138.115698455g/mol
- Heavy Atom Count: 10
- Complexity: 177
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 35.8Ų
2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino- Related Literature
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1. Back cover
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Michael Fragkiadakis,Paraskevi-Kleio Anastasiou,Ioannis Volyrakis,Apostolos Pantousas,Constantinos C. Stoumpos,Constantinos G. Neochoritis Chem. Commun., 2023,59, 14411-14414
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Yun Liu,Yin Xu Catal. Sci. Technol., 2016,6, 4116-4123
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5. XAS investigation of silica aerogel supported cobalt rhenium catalysts for ammonia decomposition†Karsten G. Kirste,Said Laassiri,Zhigang Hu,Dragos Stoian,Laura Torrente-Murciano,Justin S. J. Hargreaves,Karina Mathisen Phys. Chem. Chem. Phys., 2020,22, 18932-18949
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Bradley D. Wahlen,Gary S. Groenewold,Brittany D. M. Hodges,Corey Pilgrim,Michelle R. Walton,J. Austin Murphy,William A. Smith,Haiyan Zhao Sustainable Energy Fuels, 2022,6, 5400-5413
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Jane R. Hanrahan,Kenneth N. Mewett,Mary Chebib,Susana Matos,Con T. Eliopoulos,Colm Crean,Rohan J. Kumar,Peter Burden,Graham A. R. Johnston Org. Biomol. Chem., 2006,4, 2642-2649
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Kun'ichi Miyazawa,Tohru Tsuruoka,Noelia M. Sanchez-Ballester,Itaru Honma,Qingmin Ji J. Mater. Chem. C, 2013,1, 1174-1181
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Xiao-Yan Lin,Li-Ming Zhao,Dao-Hua Wang,Yu-Kang Wang,Min Li,Hao-Hong Li,Zhi-Rong Chen Inorg. Chem. Front., 2018,5, 189-199
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Kun Zhang,Hangrong Chen,Xiaoxia Zhou,Yun Gong,Guobin Zhang,Xia Wang,Yu Chen,Jianlin Shi J. Mater. Chem. A, 2014,2, 1515-1523
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